Cas no 1805762-92-8 (Ethyl 2-bromo-7-fluoro-1H-benzimidazole-6-carboxylate)

• Product Name: Ethyl 2-bromo-7-fluoro-1H-benzimidazole-6-carboxylate
• CAS No: 1805762-92-8
• MF: C₁₀H₈BrFN₂O₂
• MW: 287.085124969482
• CID: 4824464
• Update Time: 2025-05-20

Ethyl 2-bromo-7-fluoro-1H-benzimidazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-7-fluoro-1H-benzimidazole-6-carboxylate

• Inchi： 1S/C10H8BrFN2O2/c1-2-16-9(15)5-3-4-6-8(7(5)12)14-10(11)13-6/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： VOBFEUWQCCTCFA-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(=C(C(=O)OCC)C=CC=2N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 2.8
• Topological Polar Surface Area: 55

Additional information on Ethyl 2-bromo-7-fluoro-1H-benzimidazole-6-carboxylate

Ethyl 2-bromo-7-fluoro-1H-benzimidazole-6-carboxylate (CAS No. 1805762-92-8): A Key Intermediate in Modern Pharmaceutical Research

Ethyl 2-bromo-7-fluoro-1H-benzimidazole-6-carboxylate (CAS No. 1805762-92-8) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its utility as a crucial intermediate in the synthesis of various bioactive molecules. The presence of both bromo and fluoro substituents on the benzimidazole core enhances its reactivity, making it an invaluable building block for medicinal chemists.

The benzimidazole scaffold is well-documented for its broad spectrum of biological activities, including antiviral, antibacterial, anticancer, and anti-inflammatory properties. Among these, Ethyl 2-bromo-7-fluoro-1H-benzimidazole-6-carboxylate has been extensively explored for its potential in developing novel therapeutic agents. The bromo group at the 2-position and the fluoro substituent at the 7-position contribute to the compound's ability to interact with biological targets in a highly specific manner, thereby improving drug efficacy and selectivity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. One notable area of interest is the development of kinase inhibitors, which play a pivotal role in cancer therapy. The structural motif of Ethyl 2-bromo-7-fluoro-1H-benzimidazole-6-carboxylate closely resembles known kinase inhibitors, making it a promising candidate for further derivatization. Researchers have leveraged this compound to design molecules that can selectively inhibit aberrant signaling pathways involved in tumor growth and progression.

Moreover, the fluoro substituent in this compound not only enhances metabolic stability but also modulates pharmacokinetic properties, which are critical for drug development. Fluorinated aromatic compounds are known to exhibit improved bioavailability and prolonged half-life upon administration. This characteristic has made Ethyl 2-bromo-7-fluoro-1H-benzimidazole-6-carboxylate a preferred choice for medicinal chemists seeking to optimize their drug candidates.

The bromo group at the 2-position of the benzimidazole ring provides another layer of reactivity that can be exploited for further chemical modifications. For instance, palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings can be employed to introduce diverse functional groups at other positions of the molecule. These modifications have led to the discovery of several novel compounds with enhanced biological activity.

Recent studies have highlighted the potential of Ethyl 2-bromo-7-fluoro-1H-benzimidazole-6-carboxylate in addressing emerging infectious diseases. The benzimidazole core has been shown to possess antiviral properties against various RNA and DNA viruses. By incorporating fluorine and bromine atoms into this scaffold, researchers have been able to fine-tune the compound's interactions with viral enzymes, leading to more effective inhibition of viral replication.

The compound's utility extends beyond oncology and antiviral applications. It has also been explored as a lead compound in the development of treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The benzimidazole moiety is known to interact with specific receptors and enzymes in the brain, making it a promising candidate for modulating neural activity.

In conclusion, Ethyl 2-bromo-7-fluoro-1H-benzimidazole-6-carboxylate (CAS No. 1805762-92-8) represents a cornerstone in modern pharmaceutical research. Its unique structural features and versatile reactivity make it an indispensable tool for medicinal chemists striving to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug discovery is poised to grow even further.